1-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]-4-piperidinecarboxylic acid

• IUPAC Name: 1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C15H15ClN2O2S/c16-12-3-1-10(2-4-12)13-9-21-15(17-13)18-7-5-11(6-8-18)14(19)20/h1-4,9,11H,5-8H2,(H,19,20)
• InChI Key: FKWFXZSYVLLCLG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)C2=NC(=CS2)C3=CC=C(C=C3)Cl
• Molecular Formula: C15H15ClN2O2S
• Molecular Weight: 322.8 g/mol

Description

It is characterized by its unique structure, which includes a thiazole ring and a piperidine carboxylic acid moiety .

Scientific Research Applications

WAY-238182 has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study cellular processes.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and neurological disorders.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

Target of Action

• Thiazole derivatives, in general, exhibit diverse biological activities. They are found in various potent biologically active compounds, such as antimicrobial drugs, antiretroviral drugs, antifungal drugs, and antineoplastic drugs .

Mode of Action

• Chlorphenesin, a related compound, is a muscle relaxant that blocks nerve impulses sent to the brain . However, direct parallels may not apply to our compound.

Biochemical Pathways

• Thiazoles, in general, have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, and antitumor activities .

Pharmacokinetics (ADME)

• Absorption: The compound’s solubility and absorption properties influence its bioavailability. Thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents .

Result of Action

• Cellular Effects: We lack direct evidence for this compound, but related thiazoles have shown antitumor and cytotoxic activity .

Safety and Hazards

Thiazole derivatives can cause skin irritation, serious eye irritation, and may cause respiratory irritation. They are harmful if swallowed or inhaled.

Future Directions

From the structure–activity relationship studies, the anti-inflammatory activity of 5-acetyl-1,3,4-thiadiazole derivatives were observed to be highly active in the case of unsubstituted phenyl derivatives and decreases with substitution in the order H > 4-CH3 > 4-Cl.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of WAY-238182 involves multiple steps, starting with the preparation of the thiazole ring. This is typically achieved through the reaction of 4-chlorobenzaldehyde with thiourea under acidic conditions to form 4-(4-chlorophenyl)-1,3-thiazole. The thiazole intermediate is then reacted with piperidine-4-carboxylic acid under basic conditions to yield WAY-238182 .

Industrial Production Methods

Industrial production of WAY-238182 follows similar synthetic routes but on a larger scale. The process involves the use of high-purity reagents and controlled reaction conditions to ensure the consistency and quality of the final product. Advanced techniques such as continuous flow synthesis and automated reaction monitoring are often employed to optimize yield and reduce production costs .

Chemical Reactions Analysis

Types of Reactions

WAY-238182 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: WAY-238182 can participate in nucleophilic substitution reactions, particularly at the thiazole ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products

The major products formed from these reactions include various derivatives of WAY-238182, such as hydroxylated, reduced, or substituted analogs. These derivatives often exhibit different chemical and biological properties, making them valuable for further research .

Comparison with Similar Compounds

WAY-238182 can be compared with other similar compounds, such as:

• 1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-4-piperidinecarboxamide
• 1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-4-piperidinecarboxylate

These compounds share structural similarities with WAY-238182 but differ in their functional groups, leading to variations in their chemical and biological properties.